molecular formula C13H15F3N2O2 B4882473 N-(sec-butyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide CAS No. 5378-86-9

N-(sec-butyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Cat. No. B4882473
CAS RN: 5378-86-9
M. Wt: 288.27 g/mol
InChI Key: ITRMWKYEQXTJDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N-(sec-butyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide and related compounds involves multiple steps, including halogen-metal exchange, nucleophilic addition, and catalytic reactions to introduce specific functional groups like the trifluoromethyl group. For instance, the synthesis of similar compounds has been demonstrated through the treatment of (trifluoromethoxy)benzene with sec-butyllithium, followed by the addition of electrophilic reagents, showcasing the versatility of organofluorine chemistry in accessing ortho-substituted derivatives with high yields (Castagnetti & Schlosser, 2001).

Molecular Structure Analysis

The molecular structure of N-(sec-butyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide and related molecules can be explored through X-ray diffraction and NMR spectroscopy, offering insights into the arrangement of atoms and the stereochemistry of the molecule. Studies on similar compounds have provided detailed structural information, which is crucial for understanding the physical and chemical behavior of these molecules (Sanzenbacher et al., 1996).

properties

IUPAC Name

N'-butan-2-yl-N-[3-(trifluoromethyl)phenyl]oxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15F3N2O2/c1-3-8(2)17-11(19)12(20)18-10-6-4-5-9(7-10)13(14,15)16/h4-8H,3H2,1-2H3,(H,17,19)(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITRMWKYEQXTJDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)NC(=O)C(=O)NC1=CC=CC(=C1)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00385809
Record name ST50974235
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00385809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

288.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-butan-2-yl-N-[3-(trifluoromethyl)phenyl]oxamide

CAS RN

5378-86-9
Record name ST50974235
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00385809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.